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Introduction

Friulimicin C is a member of the Friulimicin family of lipopeptide antibiotics produced by
Actinoplanes friuliensis. These antibiotics have demonstrated potent activity against a range of
Gram-positive bacteria, including multidrug-resistant strains such as methicillin-resistant
Staphylococcus aureus (MRSA). The unique mechanism of action of Friulimicins, which
involves the calcium-dependent binding to the bacterial lipid carrier bactoprenol phosphate
(C55-P), disrupts the cell wall synthesis pathway at a novel target site.[1][2][3][4][5][6] This
distinct mechanism makes Friulimicin C a promising candidate for further preclinical
development.

These application notes provide detailed protocols for evaluating the in vivo efficacy of
Friulimicin C using established murine models of bacterial infection. The described models are
essential for determining the potential of Friulimicin C as a therapeutic agent.

Mechanism of Action

Friulimicin C exerts its bactericidal effect by targeting a critical step in the synthesis of the
bacterial cell wall. In a calcium-dependent manner, it forms a complex with bactoprenol
phosphate (C55-P), a lipid carrier essential for the transport of peptidoglycan precursors across
the cell membrane.[1][2][3][5][6][7] By sequestering C55-P, Friulimicin C effectively halts the
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cell wall biosynthesis, leading to bacterial cell death.[1][2][3][5][6][7] This targeted disruption of
a vital bacterial process underscores its potential for potent antimicrobial activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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